Cas no 2137590-35-1 (Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)-)

• Product Name: Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)-
• CAS No: 2137590-35-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5257341
• Update Time: 2025-07-15

Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)-

• Inchi： 1S/C10H16N4O2/c1-14(2)6-9(15)13-7-4-8(16-3)10(11)12-5-7/h4-5H,6H2,1-3H3,(H2,11,12)(H,13,15)
• InChI Key： PZVVSZZFUOJBOB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=C(N)N=C1)(=O)CN(C)C

Additional information on Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)-

Comprehensive Overview of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- (CAS No. 2137590-35-1)

The compound Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- (CAS No. 2137590-35-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 6-amino-5-methoxy-3-pyridinyl moiety and the dimethylamino group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In recent years, the demand for high-purity chemical intermediates like Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- has surged due to advancements in precision medicine and green chemistry. This compound's role in facilitating sustainable synthesis aligns with global trends toward reducing environmental impact in chemical manufacturing. Its compatibility with catalytic reactions and microwave-assisted synthesis further enhances its appeal to modern laboratories.

One of the most frequently searched questions related to this compound is: "What are the applications of Acetamide derivatives in drug development?" Studies suggest that derivatives of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- exhibit promising pharmacological properties, such as modulating kinase activity and improving drug bioavailability. These attributes are critical for developing next-generation therapeutics for conditions like diabetes and autoimmune diseases.

Another hot topic in scientific forums is the structure-activity relationship (SAR) of this compound. The presence of both amino and methoxy functional groups allows for versatile chemical modifications, enabling researchers to fine-tune its biological activity. This adaptability is particularly valuable in combinatorial chemistry, where rapid iteration of molecular designs is essential for optimizing lead compounds.

From an industrial perspective, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- is also gaining traction in agrochemical innovation. Its potential as a precursor for crop protection agents is being investigated, with early studies indicating efficacy against plant pathogens. This aligns with the growing need for eco-friendly pesticides to support sustainable agriculture.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online platforms, reflecting the compound's niche but expanding relevance in analytical chemistry.

In summary, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-2-(dimethylamino)- (CAS No. 2137590-35-1) represents a versatile and scientifically significant molecule with broad applications in life sciences and material innovation. Its integration into cutting-edge research underscores the importance of specialty chemicals in addressing contemporary challenges in health and sustainability.